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Compound of Interest

Compound Name: Celangulin XIX

Cat. No.: B15135923 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the available information for Celangulin XIX (CAS

Number: 403505-80-6). Due to the limited publicly available data specific to Celangulin XIX,

this document also presents a comprehensive overview of the closely related and extensively

studied compound, Celangulin V, to offer a comparative context for potential research and

development.

Celangulin XIX: Core Properties
Publicly available data on the specific physicochemical and biological properties of Celangulin
XIX is scarce. The following table summarizes the currently known information.
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Property Value Reference

CAS Number 403505-80-6

Chemical Formula C35H42O14 [1]

Appearance Powder [2]

Purity HPLC≥98% or >97% [1][2]

Stability
Stable under recommended

storage conditions.
[2]

Reactivity
Avoid strong oxidizing/reducing

agents, strong acids/alkalis.

No specific quantitative data for properties such as melting point, boiling point, and

spectroscopic characteristics (NMR, IR, MS) for Celangulin XIX were found in the public

domain at the time of this report.

Comparative Analysis with Celangulin V
Given the limited data on Celangulin XIX, this guide will now focus on Celangulin V, a

structurally similar natural product that has been the subject of numerous studies. This

information may provide valuable insights into the potential properties and biological activities

of Celangulin XIX.

Celangulin V: Physicochemical Properties
Property Value Reference

CAS Number 139979-81-0

Molecular Formula C34H46O13

Molecular Weight 662.7 g/mol

Biological Activity of Celangulin V: An Insecticidal Agent
Celangulin V is a natural β-dihydroagarofuran derivative isolated from Celastrus angulatus and

is recognized for its insecticidal activity against various agricultural pests. Its primary mode of
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action is believed to be the disruption of the insect's digestive system.

Research suggests that Celangulin V targets the vacuolar-type H+-ATPase (V-ATPase) in the

midgut cells of insects. V-ATPase is a crucial enzyme for maintaining the electrochemical

gradient across the cell membrane. Inhibition of this enzyme leads to a collapse of this

gradient, disrupting normal physiological functions and ultimately causing cell death.

Specifically, the V-ATPase H subunit has been identified as a potential binding site for

Celangulin V.

The following diagram illustrates the proposed mechanism of action for Celangulin V.
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Proposed mechanism of action for Celangulin V.

Studies on the oriental armyworm, Mythimna separata, have shown that ingestion of

Celangulin V leads to severe, time-dependent damage to the midgut epithelial cells. Observed

ultrastructural effects include disrupted microvilli, swollen mitochondria, and eventually cell

lysis.

Experimental Protocols: Investigating Celangulin V
The following section details the methodologies employed in key studies on Celangulin V,

which could serve as a template for investigating Celangulin XIX.

Insecticidal Activity Bioassay
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A common method to assess the insecticidal activity of Celangulin V and its derivatives is a

leaf-disc bioassay.

Insecticidal Activity Bioassay Workflow

Prepare leaf discs Treat discs with
Celangulin solution Air dry discs Place discs in petri dish

with larvae
Incubate under controlled

conditions (temp, humidity, light)
Record mortality at

specified time intervals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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